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Compound of Interest

Compound Name:
4-Bromo-2-

(trifluoromethoxy)aniline

Cat. No.: B071504 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper management of 4-Bromo-2-(trifluoromethoxy)aniline is critical for laboratory safety

and environmental protection. This chemical is classified as hazardous, causing skin and

serious eye irritation, and may lead to an allergic skin reaction or respiratory irritation. It is

harmful if swallowed, inhaled, or in contact with skin.[1] Adherence to the following procedural

guidance is essential for researchers, scientists, and drug development professionals.

Quantitative Data Summary
For quick reference, the key physical, chemical, and safety data for 4-Bromo-2-
(trifluoromethoxy)aniline are summarized in the table below.
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Property Value Source(s)

CAS Number 175278-09-8 [1]

Molecular Formula C₇H₅BrF₃NO

Molecular Weight 256.02 g/mol

Appearance Solid [2]

Boiling Point 98-100 °C at 15 mmHg

Density 1.691 g/mL at 25 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup

GHS Hazard Codes H301, H317

Storage Class
6.1D (Non-combustible, acute

toxic Cat. 3)

Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Methodology for Spill Neutralization and Cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated, preferably within a chemical fume hood.[3][4]

Don Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant gloves,

safety goggles or a face shield, and a lab coat.[5] For larger spills, a respirator with an

appropriate filter (e.g., type ABEK (EN14387)) may be necessary.

Contain the Spill: Use an inert absorbent material, such as clay, diatomaceous earth, or

sand, to cover and contain the spill.[5]

Collect the Absorbed Material: Carefully sweep or scoop the absorbed material into a

suitable, sealable container for hazardous waste.[6]
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Decontaminate the Area: Wipe the spill area with a suitable decontamination solution. All

cleaning materials (wipes, etc.) must also be placed in the hazardous waste container.

Label and Dispose: Clearly label the waste container as "Hazardous Waste: 4-Bromo-2-
(trifluoromethoxy)aniline" and include the date and responsible party's name.

Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.

Operational Plan for Proper Disposal
The disposal of 4-Bromo-2-(trifluoromethoxy)aniline and its contaminated materials must be

handled as hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular solid waste.[2]

Step-by-Step Disposal Procedure:

Waste Segregation:

Solid Waste: Collect any unused or expired 4-Bromo-2-(trifluoromethoxy)aniline, as

well as grossly contaminated items (e.g., weigh boats, filter paper), in a designated,

sealed, and clearly labeled hazardous waste container.

Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and

clearly labeled hazardous liquid waste container. Do not mix with other incompatible waste

streams.

Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated

sharps container for hazardous chemical waste.

Empty Containers: "Empty" containers that once held 4-Bromo-2-
(trifluoromethoxy)aniline should be triple-rinsed with a suitable solvent. The rinsate must

be collected as hazardous liquid waste. Once decontaminated, the container can be

disposed of according to institutional guidelines, which may include puncturing it to

prevent reuse.[3]

Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "4-Bromo-2-(trifluoromethoxy)aniline," and any other components of the waste

stream. The accumulation start date should also be clearly visible.

Temporary Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure containers are kept closed except when adding waste.

Store away from incompatible materials, particularly strong oxidizing agents.[1]

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste management company to arrange for the pickup and disposal of the

hazardous waste.

The primary method of disposal for this type of chemical waste is typically high-

temperature incineration at a licensed facility.[2][3]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 4-Bromo-2-(trifluoromethoxy)aniline.
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Caption: Disposal workflow for 4-Bromo-2-(trifluoromethoxy)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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